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Compound of Interest

Compound Name: Adapalene-d3

Cat. No.: B602434 Get Quote

For researchers and scientists in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Adapalene-d3, ensuring that handling and disposal are conducted in a manner that is safe,

compliant, and environmentally sound.

Adapalene-d3, a deuterated form of the retinoid Adapalene, requires careful consideration for

its disposal due to its chemical properties and associated health hazards. Although the

deuterium isotopes are stable and not radioactive, the parent compound's characteristics

dictate the disposal protocol.[1]

Immediate Safety and Hazard Information
Before proceeding with disposal, it is crucial to be aware of the hazards associated with

Adapalene-d3. According to its Safety Data Sheet (SDS), Adapalene is classified with several

hazards that must be managed through proper personal protective equipment (PPE) and

handling procedures.[2][3][4]

Key Hazards:

Skin Irritation: Causes skin irritation.[2][4]

Eye Irritation: Causes serious eye irritation.[2][4]
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Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4]

Respiratory Irritation: May cause respiratory irritation.[2][4]

Carcinogenicity: Suspected of causing cancer.[4]

Personnel handling Adapalene-d3 should always wear appropriate PPE, including gloves, eye

protection, and a lab coat.[3] All handling should be performed in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust or fumes.[3][5]

Quantitative Hazard Data Summary
The following table summarizes the key hazard statements and classifications for Adapalene,

the parent compound of Adapalene-d3.

Hazard Classification GHS Hazard Code Description

Skin Irritation H315 Causes skin irritation.[2][4]

Eye Irritation H319
Causes serious eye irritation.

[2][4]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.[2][4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[2][4]

Carcinogenicity H351
Suspected of causing cancer.

[4]

Procedural Guidance for Adapalene-d3 Disposal
The disposal of Adapalene-d3 must comply with federal, state, and local regulations for

pharmaceutical waste.[6][7][8] In the United States, the Environmental Protection Agency (EPA)

regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7]

[8]

Step 1: Waste Characterization and Segregation
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Determine if the Waste is Hazardous: Pharmaceutical waste is considered hazardous if it is

specifically listed by the EPA or exhibits characteristics of ignitability, corrosivity, reactivity, or

toxicity.[8] While Adapalene itself is not explicitly listed as a P- or U-listed hazardous waste,

its toxicological properties (e.g., reproductive toxicity) may require it to be managed as

hazardous waste. Consult your institution's Environmental Health and Safety (EHS)

department for a formal waste determination.

Segregate the Waste: Do not mix Adapalene-d3 waste with general laboratory trash or non-

hazardous chemical waste.[1] It should be collected in a dedicated, properly labeled waste

container.

Step 2: Packaging and Labeling
Container Selection: Use a chemically compatible, leak-proof container for collecting

Adapalene-d3 waste. The container should be in good condition and have a secure lid.

Labeling: Clearly label the waste container with the words "Hazardous Waste" (if applicable),

the full chemical name ("Adapalene-d3"), and a description of the contents (e.g., "Solid," "in

Acetonitrile"). Include the accumulation start date and relevant hazard pictograms.

Step 3: Storage
Accumulation Area: Store the sealed waste container in a designated satellite accumulation

area or central hazardous waste storage area.

Storage Conditions: Keep the container in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizers.[3][5] Ensure the storage area has

secondary containment to prevent spills.

Step 4: Final Disposal
Engage a Licensed Waste Hauler: The disposal of chemical waste must be handled by a

certified hazardous waste management company.[9] Your institution's EHS department will

have procedures for arranging waste pickup.

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed accurately.
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Prohibited Disposal Methods:

Do NOT dispose of Adapalene-d3 down the drain.[7] The EPA's Subpart P regulations for

healthcare facilities explicitly prohibit flushing hazardous waste pharmaceuticals.[7]

Do NOT dispose of Adapalene-d3 in the regular trash unless explicitly permitted by your

institution's EHS department and local regulations after a thorough hazard assessment.

[10][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Adapalene-d3.
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Caption: Workflow for the proper disposal of Adapalene-d3.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Adapalene-d3, protecting both human health and the environment.

Always consult with your institution's Environmental Health and Safety department for specific

guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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